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Compound of Interest

Compound Name: cadmium(2+),sulfate;octahydrate

Cat. No.: B090749

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage and handling of hygroscopic cadmium
sulfate.

Frequently Asked Questions (FAQS)

Q1: What is hygroscopic cadmium sulfate and why does it require special handling?

Al: Cadmium sulfate is an inorganic compound that exists in various hydrated forms and as an
anhydrous salt.[1] Its hygroscopic nature means it readily absorbs moisture from the
surrounding atmosphere.[2][3] This property can lead to caking, degradation, and alteration of
its physical and chemical properties, compromising experimental accuracy.[4][5] Special
handling is also imperative due to its high toxicity, carcinogenicity, and environmental hazards.

[21[6]
Q2: What are the primary health hazards associated with cadmium sulfate exposure?

A2: Cadmium sulfate is classified as a human carcinogen, mutagen, and reproductive toxicant.
[2][6] Acute exposure through inhalation can be fatal and may cause delayed flu-like
symptoms, including cough, chest pain, and shortness of breath, potentially leading to
pulmonary edema.[6] Ingestion is toxic and can cause nausea, vomiting, and abdominal pain.
[7] Chronic exposure can lead to damage to the kidneys, lungs, and bones.[7]

Q3: What are the immediate first aid measures in case of exposure?
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A3: In case of any exposure, it is crucial to seek immediate medical attention.[6]

¢ Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen.[8]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[8]

e Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[8]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[8]

Q4: How should hygroscopic cadmium sulfate be stored to maintain its integrity?

A4: To prevent moisture absorption and degradation, store cadmium sulfate in a cool, dry, and
well-ventilated area.[6] It must be kept in tightly sealed containers.[6] Storage in a desiccator
may also be appropriate to maintain a low-humidity environment.[3] It should be stored locked
up and away from incompatible materials.[6]

Q5: What materials are incompatible with cadmium sulfate?

A5: Cadmium sulfate can react violently with strong oxidizing agents and metals such as
aluminum and magnesium.[5] It is crucial to avoid storing it near these substances to prevent
hazardous reactions.

Troubleshooting Guide
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Issue Possible Cause Solution

Use the material immediately if
the extent of hydration is
known and acceptable for the
experiment. Otherwise, for
applications requiring the
anhydrous form, the material
may need to be dried at 150°C
for 4 hours, though this should

Absorption of atmospheric
Clumping or Caking of Powder  moisture due to improper

storage. ] )
be done with extreme caution

and appropriate ventilation.[9]
For future prevention, always
store in a tightly sealed
container in a dry environment

or desiccator.

If possible, determine the
The molar mass of the ) )
. hydration state of the cadmium
cadmium sulfate may have )
. ) sulfate. For future experiments,
Inconsistent Experimental changed due to water
] ] use fresh, properly stored
Results absorption, leading to ) )
) ] material and prepare solutions
inaccurate concentration ) )
in a controlled environment to

calculations.
minimize moisture absorption.
Do not use the discolored
compound. Dispose of it as
Contamination with impurities hazardous waste according to
Discoloration of the Compound  or reaction with incompatible institutional protocols. Review
materials. storage conditions and
potential sources of
contamination.
Spillage of Cadmium Sulfate Accidental mishandling during Evacuate the immediate area
Powder transfer or use. and prevent dust from

becoming airborne.[5] Wear
appropriate personal protective
equipment (PPE), including a

respirator.[5] Clean the spill
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using a HEPA-filtered vacuum
cleaner; do not dry sweep.[5]
Place the collected material
and any contaminated
cleaning supplies in a sealed
container for hazardous waste

disposal.[5]

Quantitative Data

Physical and Chemical Properties of Cadmium Sulfate

Property

Value

Molecular Formula

CdSOa4

Molar Mass (Anhydrous)

208.47 g/mol [1]

Molar Mass (Monohydrate)

226.490 g/mol [1]

Molar Mass (Octahydrate)

769.546 g/mol [1]

Appearance

White, odorless, crystalline solid[4]

Melting Point (Anhydrous)

1,000 °C[1]

Solubility in Water (Anhydrous)

76.4 g/100 mL at 25 °C[4]

Density (Anhydrous)

4.691 g/cm3[1]

Occupational Exposure Limits for Cadmium

Organization

Limit

OSHA (PEL) 0.005 mg/m3 (8-hour TWA)

ACGIH (TLV) 0.002 mg/m3 (respirable fraction)[7]

NIOSH (IDLH) 9 mg/m3[8]
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Experimental Protocols

1. Preparation of a 0.1 M Cadmium Sulfate Solution

This protocol describes the preparation of 1 liter of a 0.1 molar cadmium sulfate solution using
cadmium sulfate monohydrate (CdSOa4-H20).

o Materials:
o Cadmium sulfate monohydrate (CdSOa4-H20)
o Deionized or distilled water
o 1000 mL volumetric flask
o Weighing boat
o Spatula
o Funnel
o Wash bottle with deionized water
o Appropriate PPE (lab coat, gloves, safety goggles)

e Procedure:

o

Calculate the required mass of CdSO4-H20. For a 0.1 M solution in 1 L, this is 22.6485 g.
[10]

o In a chemical fume hood, carefully weigh out the calculated mass of CdSOa4-H20 into a
weighing boat.

o Place a funnel in the neck of the 1000 mL volumetric flask.
o Carefully transfer the weighed cadmium sulfate into the flask.

o Rinse the weighing boat with a small amount of deionized water and add the rinsing to the
flask to ensure a complete transfer.
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o Add approximately 500 mL of deionized water to the flask.
o Swirl the flask gently to dissolve the solid completely.

o Once dissolved, add deionized water to the flask until the bottom of the meniscus reaches
the calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

o Transfer the prepared solution to a clearly labeled storage bottle. Never store solutions in
a volumetric flask.[10]

2. Synthesis of Cadmium Sulfide (CdS) Pigment

This protocol outlines a general method for synthesizing cadmium sulfide, a yellow pigment,
from cadmium sulfate. This procedure must be performed in a well-ventilated fume hood due to
the generation of toxic gases.

o Materials:
o Cadmium sulfate (CdSOas) solution (e.g., 0.1 M)
o Sodium sulfide (NazS) solution (e.g., 0.1 M)
o Beakers
o Stirring plate and stir bar
o Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)
o Drying oven
o Appropriate PPE
» Procedure:

o In a beaker, place a known volume of the cadmium sulfate solution.
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o While stirring continuously, slowly add the sodium sulfide solution dropwise to the
cadmium sulfate solution. A yellow precipitate of cadmium sulfide will form.[7]

o Continue adding the sodium sulfide solution until precipitation is complete.
o Allow the precipitate to settle.
o Separate the precipitate from the solution by vacuum filtration.

o Wash the precipitate with deionized water several times to remove any unreacted
reagents and byproducts.

o Carefully transfer the filtered solid to a watch glass and dry it in an oven at a low
temperature (e.g., 50°C) until a constant weight is achieved.[7]

o The resulting dry powder is cadmium sulfide pigment.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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